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methylpropanoate hydrochloride

CAS No.: 60421-20-7

Cat. No.: B1342843

Get Quote

Introduction: The Power of Constraint in Peptide
Therapeutics
The therapeutic potential of peptides is often hampered by their inherent flexibility and

susceptibility to proteolytic degradation. Constraining the peptide backbone into a specific,

bioactive conformation is a powerful strategy to overcome these limitations.[1][2] One of the

most effective methods to achieve this is through the incorporation of non-proteinogenic amino

acids. Among these, α-aminoisobutyric acid (Aib) has emerged as a crucial tool for peptide

chemists and drug developers.[1][2]

The unique gem-dimethyl group on the α-carbon of Aib sterically restricts the available

conformational space of the peptide backbone, potently inducing and stabilizing helical

structures such as α-helices and 3₁₀-helices.[1][2][3][4][5] This pre-organization into a defined

secondary structure can enhance binding affinity to biological targets, improve metabolic

stability by shielding cleavage sites from proteases, and even facilitate cell penetration.[1][6][7]

[8] H-Aib-OBzl HCl is a convenient and versatile building block for introducing Aib into peptide

sequences, particularly in solution-phase synthesis and as a C-terminal starting point in solid-
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phase peptide synthesis (SPPS). This document provides a detailed guide to its application,

including protocols and key considerations for its successful implementation.

H-Aib-OBzl HCl: A Key Building Block for Aib
Incorporation
H-Aib-OBzl HCl, or Benzyl α-aminoisobutyrate hydrochloride, is a salt of the benzyl ester of

Aib.[9] This form offers several advantages in peptide synthesis:

Free Amine for Coupling: The hydrochloride salt provides a stable, crystalline solid, with the

primary amine ready for peptide bond formation after a simple neutralization step.[10]

C-Terminal Protection: The benzyl ester (OBzl) effectively protects the C-terminal carboxylic

acid, preventing unwanted side reactions during chain elongation.[11][12]

Versatile Deprotection: The benzyl group can be removed under various conditions, most

commonly through catalytic hydrogenolysis or strong acid cleavage, offering flexibility in the

overall synthetic strategy.[12][13]

Property Value Reference

Chemical Formula C₁₁H₁₅NO₂·HCl

Molecular Weight 229.7 g/mol

Appearance White to off-white solid [9][14]

Melting Point 170-171 °C [14]

Storage
2°C - 8°C, dry, under inert

atmosphere

Strategic Incorporation of H-Aib-OBzl HCl via Solid-
Phase Peptide Synthesis (SPPS)
While H-Aib-OBzl HCl can be used in solution-phase synthesis, its application in SPPS is

particularly valuable for initiating a peptide sequence with a C-terminal Aib residue. The

following protocol details the manual solid-phase synthesis of a model peptide using the widely
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adopted Fmoc/tBu strategy, starting with the attachment of the first amino acid to the resin,

followed by the incorporation of Aib.

Experimental Workflow for SPPS
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Preparation Iterative Cycle Final Steps

Resin Swelling First Amino Acid
Attachment Fmoc Deprotection

Washing

Remove Piperidine

Aib Coupling

WashingRemove Excess Reagents

Start Next Cycle

Cleavage & DeprotectionSequence Complete Purification (RP-HPLC) Characterization (MS, HPLC)
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Start Aib Coupling

Standard Coupling:
HATU/DIEA, 2h

Kaiser Test

Double Couple:
Repeat Standard Coupling

Positive

Coupling Complete

NegativeKaiser Test

Extend Time:
Increase to 4-6h

Positive

Use Microwave
Energy

Still Positive

Negative

Incomplete Coupling:
Consider Capping

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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